Cas no 391862-45-6 (2-chloro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)propanamide)

• Product Name: 2-chloro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)propanamide
• CAS No: 391862-45-6
• MF: C₁₁H₁₀ClN₃OS
• MW: 267.734599590302
• CID: 5957163
• PubChem ID: 16813824
• Update Time: 2025-09-27

2-chloro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)propanamide
• Propanamide, 2-chloro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)-
• AB00667844-01
• SR-01000006236
• 391862-45-6
• F0453-0078
• SR-01000006236-1
• AKOS003083805
• AKOS016235431

• Inchi： 1S/C11H10ClN3OS/c1-7(12)9(16)13-11-15-14-10(17-11)8-5-3-2-4-6-8/h2-7H,1H3,(H,13,15,16)
• InChI Key： URBGBDSONZTQIN-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2)S1)(=O)C(Cl)C

Computed Properties

• Exact Mass: 267.0233108g/mol
• Monoisotopic Mass: 267.0233108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.394±0.06 g/cm3(Predicted)
• pka: 7.47±0.50(Predicted)

Additional information on 2-chloro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)propanamide

Introduction to 2-chloro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)propanamide (CAS No. 391862-45-6)

2-chloro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)propanamide (CAS No. 391862-45-6) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound belongs to the class of thiadiazole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications.

The molecular structure of 2-chloro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)propanamide incorporates a chloro-substituted amide group attached to a phenyl-substituted thiadiazole ring. This specific arrangement of functional groups makes it an intriguing candidate for further investigation in drug discovery and development. The presence of the thiadiazole core is particularly noteworthy, as it is a heterocyclic scaffold that has been extensively studied for its pharmacological properties.

In recent years, there has been a growing interest in thiadiazole derivatives due to their ability to modulate various biological pathways. These compounds have shown promise in treating a range of diseases, including infectious diseases, inflammation, and cancer. The amide functionality in 2-chloro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)propanamide further enhances its potential as a pharmacophore by providing a site for hydrogen bonding interactions with biological targets.

One of the most compelling aspects of this compound is its structural versatility. The combination of the chloro group and the phenyl-substituted thiadiazole ring allows for multiple points of interaction with biological molecules. This flexibility has led to several studies exploring its potential as an intermediate in the synthesis of more complex molecules with enhanced biological activity.

The synthesis of 2-chloro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)propanamide involves a series of well-established chemical reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of the thiadiazole ring through cyclization reactions involving appropriate precursors. Subsequent functionalization steps introduce the chloro and amide groups while maintaining regioselectivity to ensure the desired product is obtained.

The importance of this compound cannot be overstated, as it represents a valuable building block for the development of novel therapeutic agents. Researchers have leveraged its structural features to design molecules that exhibit improved efficacy and reduced side effects compared to existing treatments. This underscores the significance of investing in the study and development of such compounds.

In academic research, 2-chloro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)propanamide has been used as a starting material for exploring new synthetic pathways and methodologies. Its unique structure provides chemists with an opportunity to innovate and develop more efficient synthetic routes that can be applied to other complex molecules. This has led to several publications detailing novel synthetic strategies that could have broader implications in the pharmaceutical industry.

The pharmacological profile of this compound has also been extensively studied. Preclinical investigations have revealed that it exhibits promising activity against various disease models. These studies have focused on understanding how the molecular interactions between 2-chloro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)propanamide and biological targets contribute to its observed effects. This knowledge is crucial for optimizing its therapeutic potential and developing new drug candidates.

The regulatory landscape surrounding the use of such compounds is also an important consideration. While not classified as hazardous or controlled substances, adherence to good manufacturing practices (GMP) is essential to ensure consistency and quality in its production. Regulatory agencies require rigorous testing and documentation to approve any new applications or uses for these compounds.

The future prospects for 2-chloro-N-(5-phenyl-1,3,4-thiadiazol-2-yl)propanamide are bright, with ongoing research aimed at expanding its applications in medicine and biotechnology. Collaborative efforts between academia and industry are likely to drive further innovation in this area. As our understanding of biological systems continues to grow, so too will the opportunities for developing novel therapeutic agents based on this versatile scaffold.

In conclusion, 2-chloro-N-(5-phenyl-1,3,4-thiadiazol-2-yloxy), CAS No. 391868645, remains a cornerstone in pharmaceutical research due to its unique structure and diverse biological activities. Its continued study promises to yield new insights into disease mechanisms and lead to innovative treatments that improve human health., CAS No. 391868645, remains a cornerstone in pharmaceutical research due to its unique structure and diverse biological activities. Its continued study promises to yield new insights into disease mechanisms and lead to innovative treatments that improve human health.